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Compound of Interest

Compound Name: N-Acetyl-3-hydroxyindole

CAS No.: 33025-60-4

Cat. No.: B014369

Get Quote

Introduction: Unveiling the Potential of a Versatile
Indole Intermediate
In the landscape of pharmaceutical research and development, the strategic selection of

molecular scaffolds and intermediates is paramount to the successful synthesis of novel

therapeutic agents. N-Acetyl-3-hydroxyindole, also known as N-acetylindoxyl, has emerged

as a compound of significant interest.[1] This versatile indole derivative serves not merely as a

passive building block but as a dynamic intermediate in the synthesis of complex bioactive

molecules.[2] Its unique structure, combining an indole core with N-acetyl and 3-hydroxy

functionalities, confers favorable reactivity and stability, making it an attractive starting point for

developing pharmaceuticals targeting a range of conditions, from neurological disorders to

cancer.[1][3]

Beyond its role in synthesis, N-Acetyl-3-hydroxyindole has been investigated for its own

potential therapeutic properties, including antioxidant and anti-inflammatory effects.[1] It is a

metabolite in the tryptophan pathway, highlighting its relevance to endogenous biological

processes.[4] This guide provides an in-depth exploration of N-Acetyl-3-hydroxyindole's
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applications, offering detailed protocols and expert insights to empower researchers in

harnessing its full potential in drug discovery and development.

Section 1: Physicochemical Properties and
Handling
Proper handling and storage are foundational to ensuring the integrity and reactivity of N-
Acetyl-3-hydroxyindole in any experimental workflow. The acetyl and hydroxyl groups can be

sensitive to environmental conditions, necessitating careful management.

Table 1: Key Properties of N-Acetyl-3-hydroxyindole

Property Value Reference(s)

CAS Number 33025-60-4 [2][5]

Molecular Formula C₁₀H₉NO₂ [2][5]

Molecular Weight 175.18 g/mol [2][5]

Alternate Names
N-Acetylindoxyl, N-Acetyl-3-

indolol
[2][4]

Appearance
(Varies) Typically off-white to

light yellow solid
-

Storage
Store at -20°C, desiccated,

and protected from light
[4]

Protocol 1.1: Safe Handling and Storage
Rationale: The compound's hydroxyl group makes it susceptible to oxidation, while its overall

structure can be sensitive to light and temperature fluctuations. Storing at -20°C minimizes

thermal degradation, desiccation prevents hydrolysis of the acetyl group, and protection from

light averts photochemical reactions.

Procedure:

Upon receipt, immediately transfer the manufacturer's container to a -20°C freezer.
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For weighing and aliquoting, allow the container to equilibrate to room temperature for at

least 20-30 minutes in a desiccator before opening. This crucial step prevents atmospheric

moisture from condensing on the cold solid.

Handle the compound in a well-ventilated area or a chemical fume hood. Wear standard

personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[6]

For creating stock solutions, use high-purity, anhydrous solvents (e.g., DMSO, DMF, or

Ethanol) to prevent degradation.

Store stock solutions in amber vials at -20°C or -80°C for long-term stability.

Section 2: Core Applications in Pharmaceutical
Synthesis
N-Acetyl-3-hydroxyindole is a valuable precursor for a variety of more complex indole

alkaloids and related heterocyclic compounds, which are scaffolds for numerous approved

drugs.[7] Its N-acetyl group provides protection for the indole nitrogen, allowing for selective

reactions at other positions, while the 3-hydroxy group is a versatile handle for substitutions or

eliminations.

This compound serves as a key intermediate in the synthesis of pharmaceuticals targeting

neurological disorders and in the development of anti-cancer agents.[1][3] The indole ring is a

privileged structure in medicinal chemistry, and modifications originating from N-Acetyl-3-
hydroxyindole can be tailored to enhance drug efficacy and specificity.[1][3]

Visualization: Synthetic Utility Workflow
The following diagram illustrates a conceptual workflow where N-Acetyl-3-hydroxyindole is

utilized as a central building block for generating a library of diverse pharmaceutical

candidates.
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Caption: Conceptual synthetic pathways from N-Acetyl-3-hydroxyindole.

Section 3: Potential Therapeutic Activities
While primarily used as an intermediate, N-Acetyl-3-hydroxyindole and related

hydroxyindoles exhibit intrinsic biological activities that are subjects of ongoing research.

Antioxidant and Anti-inflammatory Properties
Indole derivatives are well-known for their antioxidant capabilities, primarily through scavenging

reactive oxygen species (ROS). The hydroxyl group at the 3-position of N-Acetyl-3-
hydroxyindole is a key feature for this activity, as it can donate a hydrogen atom to neutralize

free radicals. This antioxidant potential is crucial for formulating new medicinal products aimed

at reducing oxidative stress.[1] Emerging research on hydroxyindoles suggests they can

protect neuronal cultures from ferroptosis, a form of iron-dependent cell death implicated in

neurodegenerative diseases.[8] This protective effect is linked to the suppression of lipid

peroxidation, a downstream consequence of oxidative stress.[8]
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Visualization: Antioxidant Mechanism of Action
This diagram illustrates the proposed mechanism by which N-Acetyl-3-hydroxyindole
neutralizes reactive oxygen species (ROS), thereby protecting cells from oxidative damage.
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Caption: Proposed antioxidant mechanism of N-Acetyl-3-hydroxyindole.

Section 4: A Potential Modulator of the Melatonin
Biosynthesis Pathway
The structural similarity of N-Acetyl-3-hydroxyindole to key metabolites in the melatonin

synthesis pathway is striking and suggests a potential for biological interaction. Melatonin is a

critical hormone synthesized from tryptophan that regulates the sleep-wake cycle.[9]

The canonical pathway is as follows: Tryptophan → 5-Hydroxytryptophan (5-HTP) → Serotonin

→ N-Acetylserotonin (NAS) → Melatonin[9][10]
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N-Acetylserotonin (NAS), the immediate precursor to melatonin, is N-acetyl-5-

hydroxytryptamine.[11] N-Acetyl-3-hydroxyindole shares the core N-acetylated indole

structure, differing in the position of the hydroxyl group. This structural analogy suggests that

N-Acetyl-3-hydroxyindole could potentially act as:

A substrate or inhibitor for the enzymes in the pathway, such as arylalkylamine N-

acetyltransferase (AANAT) or hydroxyindole-O-methyltransferase (HIOMT).[11][12]

A direct agonist/antagonist at melatonin receptors (MT1 and MT2), similar to how NAS has

been shown to activate these receptors, albeit with lower potency than melatonin itself.[11]

Visualization: Melatonin Biosynthesis Pathway
The following diagram details the established biosynthetic pathway of melatonin from

tryptophan, highlighting the key enzymatic steps and the structural similarity to N-Acetyl-3-
hydroxyindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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